Cas no 45849-05-6 (Bicyclo[2.2.1]heptane-2,3-dimethanol)

• Product Name: Bicyclo[2.2.1]heptane-2,3-dimethanol
• CAS No: 45849-05-6
• Molecular Formula: C₉H₁₆O₂
• Molecular Weight: 156.22214
• MDL: MFCD17215363
• CID: 825908
• PubChem ID: 288636

Bicyclo[2.2.1]heptane-2,3-dimethanol Properties

Names and Identifiers

• Bicyclo[2.2.1]heptane-2,3-dimethanol
• Bicyclo[2.2.1]heptane-2,3-diyldimethanol
• Methanol, [3-(hydroxymethyl)bicyclo[2.2.1]hept-2-yl]
• Norbornanedimethanol
• [3-(hydroxymethyl)bicyclo[2.2.1]heptan-2-yl]methanol
• NSC149910
• 5062-99-7
• NSC-149910
• [3-(hydroxymethyl)-2-bicyclo[2.2.1]heptanyl]methanol
• SCHEMBL278784
• DTXSID10963450
• 45849-05-6
• YSVZGWAJIHWNQK-UHFFFAOYSA-N
• CS-0452637
• DB-400720
• (Bicyclo[2.2.1]heptane-2,3-diyl)dimethanol
• AKOS015900256
• SB84508

• MDL： MFCD17215363
• InChIKey： YSVZGWAJIHWNQK-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H16O2/c10-4-8-6-1-2-7(3-6)9(8)5-11/h6-11H,1-5H2
• SMILES： C1CC2CC1C(CO)C2CO

Computed Properties

• Exact Mass: 156.11508
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 156.115029749g/mol
• Heavy Atom Count: 11
• Complexity: 131
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• LogP: 0.63330
• PSA: 40.46
• Refractive Index: 1.4982 (589.3 nm 30.5 ºC)
• Boiling Point: 306.124°C at 760 mmHg
• Melting Point: 86 ºC
• Flash Point: 150.617°C
• Solubility: Slightly soluble (25 g/l) (25 º C),
• Density: 1.097±0.06 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids